4-(1,3-Diethyl-5-methyl-1H-pyrazol-4-yl)pyridine

• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 4-(1,3-diethyl-5-methylpyrazol-4-yl)pyridine
• InChI: InChI=1S/C13H17N3/c1-4-12-13(10(3)16(5-2)15-12)11-6-8-14-9-7-11/h6-9H,4-5H2,1-3H3
• InChI Key: XEGIFTYMFUXACY-UHFFFAOYSA-N
• SMILES: CCC1=NN(C(=C1C2=CC=NC=C2)C)CC

Description

4-(1,3-Diethyl-5-methyl-1H-pyrazol-4-yl)pyridine is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 17.05 g (64.6 mmol) of 1,3-diethyl-4-iodo-5-methylpyrazole (from Step D) and 11.9 g (105.4 mmol) of pyridine 4-boronic acid in 300 mL of dioxane was treated with a solution of 44 g (392 mmol) of potassium tert-butoxide in 100 mL of water. The resulting mixture was treated with 3.75 g (3.2 mmol) of tetrakis(triphenylphosphine)palladium(0), put under an argon atmosphere and heated at 100° C. for 18 h. The mixture was cooled and partitioned between 1 L of ether and 500 mL of water. The organic layer was separated, dried over MgSO4 and concentrated. Flash chromtography on a Biotage 75S afforded of the title compound. 1H-NMR (500 MHz) δ 1.19 (t, J=7.5, 3H), 1.48 (t, J=7.5, 3H), 2.27 (s, 3H), 2.67 (q, J=7.5, 2H), 4.09 (q, J=7.5, 2H), 7.18 (dd, J=2.0, 4.5, 2H), 8.60 (dd, J=2.0, 4.5, 2H).